Cas no 651331-33-8 (1H-Indole-3-hexadecanol, 5-methoxy-)
651331-33-8 structure
Product Name:1H-Indole-3-hexadecanol, 5-methoxy-
CAS No:651331-33-8
MF:C25H41NO2
MW:387.598547697067
CID:405539
PubChem ID:11361221
Update Time:2025-04-19
1H-Indole-3-hexadecanol, 5-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-hexadecanol, 5-methoxy-
- 16-(5-methoxy-1H-indol-3-yl)hexadecan-1-ol
- CHEMBL224901
- 651331-33-8
- DTXSID70463582
- SCHEMBL5362738
-
- Inchi: 1S/C25H41NO2/c1-28-23-17-18-25-24(20-23)22(21-26-25)16-14-12-10-8-6-4-2-3-5-7-9-11-13-15-19-27/h17-18,20-21,26-27H,2-16,19H2,1H3
- InChI Key: TWKSZXPAQGXYDJ-UHFFFAOYSA-N
- SMILES: OCCCCCCCCCCCCCCCCC1=CNC2C=CC(=CC1=2)OC
Computed Properties
- Exact Mass: 387.31393
- Monoisotopic Mass: 387.313729551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 17
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8
- Topological Polar Surface Area: 45.2Ų
Experimental Properties
- PSA: 45.25
1H-Indole-3-hexadecanol, 5-methoxy- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
651331-33-8 (1H-Indole-3-hexadecanol, 5-methoxy-) Related Products
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